Cas no 142260-29-5 (Benzeneheptanoic acid, 4-[[4-(dimethylamino)phenyl]methyl]-)

• Product Name: Benzeneheptanoic acid, 4-[[4-(dimethylamino)phenyl]methyl]-
• CAS No: 142260-29-5
• MF: C₂₂H₂₉NO₂
• MW: 339.471166372299
• CID: 1311117
• Update Time: 2024-08-18

Benzeneheptanoic acid, 4-[[4-(dimethylamino)phenyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzeneheptanoic acid, 4-[[4-(dimethylamino)phenyl]methyl]-

• Inchi： 1S/C22H29NO2/c1-23(2)21-15-13-20(14-16-21)17-19-11-9-18(10-12-19)7-5-3-4-6-8-22(24)25/h9-16H,3-8,17H2,1-2H3,(H,24,25)
• InChI Key： KYPBTXIHXJUNRL-UHFFFAOYSA-N
• SMILES： C1(CCCCCCC(O)=O)=CC=C(CC2=CC=C(N(C)C)C=C2)C=C1

Computed Properties

• Exact Mass: 339.21997

Experimental Properties

• Density: 1.071±0.06 g/cm3(Predicted)
• Boiling Point: 519.2±38.0 °C(Predicted)
• PSA: 40.54
• pka: 4.77±0.10(Predicted)